Cas no 1804801-57-7 (5-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid)

5-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid is a fluorinated pyridine derivative with a unique structural profile, combining a fluoromethyl group, an iodine substituent, and a trifluoromethoxy moiety. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate for further functionalization. The presence of multiple halogen atoms enhances its reactivity in cross-coupling reactions, while the acetic acid group provides a handle for derivatization. Its structural features may contribute to improved metabolic stability and binding affinity in bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

5-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid structure

1804801-57-7 structure

Product Name:5-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid

CAS No:1804801-57-7

MF:C₉H₆F₄INO₃

MW:379.046928882599

CID:4835931

Update Time:2025-06-14

5-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid
- Inchi： 1S/C9H6F4INO3/c10-2-4-3-15-5(1-6(16)17)8(7(4)14)18-9(11,12)13/h3H,1-2H2,(H,16,17)
- InChI Key： DTBKHDBHJJBNKG-UHFFFAOYSA-N
- SMILES： IC1C(CF)=CN=C(CC(=O)O)C=1OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 302
XLogP3: 2.3
Topological Polar Surface Area: 59.4

5-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029091015-1g	5-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid	1804801-57-7	97%	1g	$1,579.40	2022-04-01

5-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

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5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

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Additional information on 5-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid

Research Brief on 5-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS: 1804801-57-7)

5-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS: 1804801-57-7) is a fluorinated pyridine derivative that has recently gained attention in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules known for their potential as bioactive scaffolds in pharmaceutical applications. The presence of multiple halogen substituents (fluorine and iodine) and the trifluoromethoxy group make this molecule particularly interesting for structure-activity relationship studies in drug development programs.

Recent studies have focused on the synthetic routes for this compound, with particular emphasis on optimizing the yield and purity of the final product. A 2023 publication in the Journal of Fluorine Chemistry described an improved synthetic protocol that achieves 85% yield through a palladium-catalyzed cross-coupling reaction, followed by selective fluorination. The researchers noted that the iodine atom at the 4-position serves as an excellent handle for further derivatization through various coupling reactions.

In pharmacological research, this compound has shown promise as a potential intermediate for the development of novel kinase inhibitors. Preliminary in vitro studies indicate that derivatives of 5-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid demonstrate selective inhibition against certain tyrosine kinases involved in inflammatory pathways. The trifluoromethoxy group appears to enhance membrane permeability while maintaining metabolic stability, as demonstrated in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

The compound's unique structural features have also made it a subject of interest in radiopharmaceutical development. The iodine-127 in the native compound can potentially be replaced with iodine-123 or iodine-125 for imaging applications, while the fluorine atom offers possibilities for 18F-labeling in PET tracer development. A 2024 study in Nuclear Medicine and Biology explored these applications, reporting promising results in tumor-targeting experiments.

From a chemical biology perspective, researchers have utilized 5-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid as a versatile building block for probe development. The carboxylic acid functionality allows for easy conjugation to various reporter groups, while the halogen atoms provide sites for further modification. Recent work has demonstrated its utility in developing fluorescent probes for studying enzyme activity in live cells.

Ongoing research is investigating the compound's potential in agrochemical applications, particularly as a precursor for novel pesticides. The combination of fluorine substitution and the pyridine core has shown interesting insecticidal activity in preliminary screens, though further structure optimization is needed to improve selectivity and reduce environmental impact.

In conclusion, 5-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid represents a multifunctional chemical entity with diverse applications across medicinal chemistry, radiopharmaceuticals, and chemical biology. Its continued study will likely yield important insights into structure-activity relationships for fluorinated heterocycles and may lead to the development of novel therapeutic agents and research tools.